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Compound Name: Fosfluridine Tidoxil

Cat. No.: B1673568 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
These application notes provide a comprehensive overview of the use of animal models in the

preclinical evaluation of Trifluridine/Tipiracil (also known as TAS-102). Due to the limited

specific information on "Fosfluridine Tidoxil," this document focuses on the well-documented

preclinical studies of Trifluridine/Tipiracil, a compound with a similar structural basis and

mechanism of action. Trifluridine is a thymidine-based nucleoside analog, and Tipiracil is a

thymidine phosphorylase inhibitor.[1][2][3] This combination has demonstrated significant

antitumor activity in various preclinical cancer models, particularly those resistant to standard

fluoropyrimidine therapies.[1][4]

The primary mechanism of action for Trifluridine involves its incorporation into DNA after

phosphorylation, leading to DNA dysfunction and inhibition of tumor cell growth. Tipiracil

enhances the bioavailability of Trifluridine by preventing its degradation by thymidine

phosphorylase. Preclinical studies in xenograft models have been pivotal in establishing the

efficacy and safety profile of this compound before its successful clinical application.

Data Presentation
Table 1: Efficacy of Trifluridine/Tipiracil in Peritoneal
Dissemination Mouse Models
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Cell Line
Cancer
Type

Animal
Model

Treatment
Regimen

Primary
Endpoint

Result

DLD-1 Colorectal Nude Mice

200

mg/kg/day,

p.o. (5 days

on, 2 days

off) for 6

weeks

Increase in

Lifespan

(ILS)

66.7%

DLD-1/5FU

5-FU

Resistant

Colorectal

Nude Mice

200

mg/kg/day,

p.o. (5 days

on, 2 days

off) for 6

weeks

Increase in

Lifespan

(ILS)

43.3%

HT-29 Colorectal Nude Mice

200

mg/kg/day,

p.o. (5 days

on, 2 days

off) for 6

weeks

Increase in

Lifespan

(ILS)

106.3%

HCT116 Colorectal Nude Mice

200

mg/kg/day,

p.o. (5 days

on, 2 days

off) for 6

weeks

Increase in

Lifespan

(ILS)

98.3%

MKN45 Gastric Nude Mice

200

mg/kg/day,

p.o. (5 days

on, 2 days

off) for 6

weeks

Increase in

Lifespan

(ILS)

133.3%

Data sourced from a study by Suzuki N, et al. (2017).
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Table 2: Efficacy of Trifluridine/Tipiracil in Combination
with Fruquintinib in Colorectal Cancer Xenograft Models

Cell Line Animal Model
Treatment
Groups

Primary
Endpoint

Result

HCT 116 Nude Mice

Control,

Trifluridine/Tipira

cil (200 mg/kg),

Fruquintinib (10

mg/kg),

Combination

Tumor Volume

on Day 22

Combination

therapy was

significantly

superior to each

monotherapy.

SW48 Nude Mice

Control,

Trifluridine/Tipira

cil (200 mg/kg),

Fruquintinib (10

mg/kg),

Combination

Tumor Growth

Inhibition

Combination

therapy showed

significantly

greater tumor

growth inhibition.

Data sourced from a study by Evaluation of a Novel Combination Therapy, Based on

Trifluridine/Tipiracil and Fruquintinib, against Colorectal Cancer (2023).

Mandatory Visualization
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Caption: Mechanism of Action of Trifluridine/Tipiracil.
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Caption: General Workflow for a Xenograft Efficacy Study.
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Experimental Protocols
Protocol 1: Peritoneal Dissemination Xenograft Model
for Efficacy Assessment
Objective: To evaluate the in vivo efficacy of Trifluridine/Tipiracil against human colorectal or

gastric cancer cell lines in a peritoneal dissemination model.

Materials:

Human cancer cell lines (e.g., DLD-1, DLD-1/5FU, HT-29, HCT116, MKN45)

Female athymic nude mice (5-6 weeks old)

Cell culture medium and reagents

Trifluridine/Tipiracil (TAS-102)

Vehicle (e.g., 0.5% hydroxypropyl methylcellulose solution)

Sterile syringes and needles

Procedure:

Cell Culture: Culture the selected human cancer cell lines according to standard protocols.

Animal Acclimatization: Allow mice to acclimatize for at least one week before the

experiment.

Cell Preparation and Inoculation:

Harvest cultured cells and prepare a single-cell suspension in a suitable medium.

Inject 2 x 10^7 cells intraperitoneally into each mouse.

Randomization and Treatment:

Three to four days after inoculation, randomize the mice into treatment and control groups

(n=10 per group).
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Treatment Group: Administer Trifluridine/Tipiracil orally at a dose of 200 mg/kg/day. The

daily dose is typically split into two administrations.

Control Group: Administer the vehicle solution orally at the same volume and schedule as

the treatment group.

Dosing Schedule: Administer the treatment for 5 consecutive days, followed by a 2-day

rest period. Repeat this cycle for 6 weeks.

Monitoring and Endpoint:

Monitor the body weight and general health of the mice twice weekly.

The primary endpoint is the survival of the mice.

Calculate the Increase in Lifespan (ILS) using the formula: ILS (%) = [(Median survival

time of treated group / Median survival time of control group) - 1] x 100.

Protocol 2: Subcutaneous Xenograft Model for Tumor
Growth Inhibition
Objective: To assess the antitumor activity of Trifluridine/Tipiracil on subcutaneously

established human colorectal cancer xenografts.

Materials:

Human colorectal cancer cell lines (e.g., HCT 116, SW48)

Female athymic nude mice (5-6 weeks old)

Cell culture medium and reagents

Matrigel (optional, for improved tumor take rate)

Trifluridine/Tipiracil (TAS-102)

Vehicle (e.g., 0.5% hydroxypropyl methylcellulose solution)
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Calipers for tumor measurement

Procedure:

Cell Culture and Preparation:

Culture the selected cancer cell lines.

Harvest the cells and resuspend them in serum-free medium, potentially mixed with

Matrigel at a 1:1 ratio.

Tumor Cell Implantation:

Subcutaneously inject approximately 5 x 10^6 cells into the flank of each mouse.

Tumor Growth and Randomization:

Monitor tumor growth regularly using calipers.

When tumors reach a mean volume of 100-200 mm³, randomize the mice into treatment

and control groups.

Treatment Administration:

Treatment Group: Administer Trifluridine/Tipiracil orally at a dose of 200 mg/kg/day for 5

consecutive days, followed by a 2-day rest period. This cycle is repeated for a

predetermined duration (e.g., 2-3 weeks).

Control Group: Administer the vehicle following the same schedule.

Monitoring and Endpoint Analysis:

Measure tumor volume and body weight 2-3 times per week. Tumor volume can be

calculated using the formula: (Length x Width²) / 2.

The primary endpoint is tumor growth inhibition.
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At the end of the study, tumors can be excised for further analysis (e.g., histopathology,

biomarker analysis).

Conclusion
The preclinical animal models described provide a robust framework for evaluating the efficacy

and mechanism of action of Trifluridine/Tipiracil. The xenograft models using various human

cancer cell lines have consistently demonstrated the antitumor activity of this compound, both

as a single agent and in combination with other therapies. These protocols and data serve as a

valuable resource for researchers designing and conducting preclinical studies for novel

anticancer agents.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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